Cas no 84457-00-1 (Propanedial, (diphenylmethylene)-)
84457-00-1 structure
Product Name:Propanedial, (diphenylmethylene)-
CAS No:84457-00-1
MF:C16H12O2
MW:236.265284538269
CID:667171
PubChem ID:11368354
Update Time:2025-04-19
Propanedial, (diphenylmethylene)- Chemical and Physical Properties
Names and Identifiers
-
- Propanedial, (diphenylmethylene)-
- 2-benzhydrylidenepropanedial
- 2-Benzhydrylidene-malonaldehyde
- 84457-00-1
- DTXSID70463769
-
- Inchi: 1S/C16H12O2/c17-11-15(12-18)16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12H
- InChI Key: AWVMZANAISODTI-UHFFFAOYSA-N
- SMILES: O=C/C(/C=O)=C(\C1C=CC=CC=1)/C1C=CC=CC=1
Computed Properties
- Exact Mass: 236.083729621g/mol
- Monoisotopic Mass: 236.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 34.1Ų
Propanedial, (diphenylmethylene)- Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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